Cas no 2104893-11-8 (4-amino-3-(5-chlorofuran-2-yl)butanoic acid)

• Product Name: 4-amino-3-(5-chlorofuran-2-yl)butanoic acid
• CAS No: 2104893-11-8
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• CID: 6116806
• PubChem ID: 165792386
• Update Time: 2025-10-29

4-amino-3-(5-chlorofuran-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(5-chlorofuran-2-yl)butanoic acid
• EN300-1978676
• 2104893-11-8

• Inchi： 1S/C8H10ClNO3/c9-7-2-1-6(13-7)5(4-10)3-8(11)12/h1-2,5H,3-4,10H2,(H,11,12)
• InChI Key： ZOSHYHJMOXQYSS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CN)CC(=O)O)O1

Computed Properties

• Exact Mass: 203.0349209g/mol
• Monoisotopic Mass: 203.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 76.5Ų

Additional information on 4-amino-3-(5-chlorofuran-2-yl)butanoic acid

Introduction to 4-amino-3-(5-chlorofuran-2-yl)butanoic acid (CAS No. 2104893-11-8)

4-amino-3-(5-chlorofuran-2-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2104893-11-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its unique structural features, which include an amino group, a carboxylic acid moiety, and a chlorofuran substituent. The precise arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 4-amino-3-(5-chlorofuran-2-yl)butanoic acid consists of a four-carbon chain with an amino group at the fourth position and a chlorofuran ring attached to the third carbon. This configuration creates a molecule with potential applications in drug design, particularly in the synthesis of protease inhibitors, kinase inhibitors, and other bioactive molecules. The presence of the chlorofuran moiety enhances the compound's lipophilicity and binding affinity to biological targets, while the amino and carboxylic acid groups facilitate further derivatization and functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-amino-3-(5-chlorofuran-2-yl)butanoic acid and its derivatives. One area of particular focus has been its role as an intermediate in the synthesis of small-molecule drugs targeting inflammatory and autoimmune diseases. Studies have demonstrated that compounds structurally similar to this molecule can modulate key signaling pathways involved in these conditions. For instance, derivatives of 4-amino-3-(5-chlorofuran-2-yl)butanoic acid have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and play a critical role in inflammation.

Moreover, research has highlighted the compound's potential in oncology. The unique structural features of 4-amino-3-(5-chlorofuran-2-yl)butanoic acid allow it to interact with various enzymes and receptors implicated in cancer progression. Preclinical studies have indicated that certain analogs of this compound can disrupt tumor cell proliferation by inhibiting key kinases involved in cell cycle regulation. These findings have spurred further investigation into its mechanism of action and its potential as a lead compound for the development of novel anticancer therapies.

The synthesis of 4-amino-3-(5-chlorofuran-2-yl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and amination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 4-amino-3-(5-chlorofuran-2-yl)butanoic acid has shown promise in agrochemical research. Its structural motifs are reminiscent of natural products known for their bioactivity against plant pathogens. Researchers are exploring its derivatives as potential leads for developing novel fungicides and herbicides that could enhance crop protection strategies without compromising environmental safety.

The biological activity of 4-amino-3-(5-chlorofuran-2-yl)butanoic acid is further enhanced by its ability to undergo post-translational modifications within biological systems. For example, the amino group can be phosphorylated or acetylated, while the carboxylic acid can form amide bonds with other biomolecules. These modifications can alter the compound's solubility, stability, and target specificity, making it a versatile tool for drug discovery.

Recent advances in computational chemistry have also contributed to our understanding of 4-amino-3-(5-chlorofuran-2-yl)butanoic acid's interactions with biological targets. Molecular docking studies have identified key residues on proteins that bind to this compound, providing insights into its mechanism of action. These computational models have guided experimental efforts toward designing more potent and selective derivatives.

The pharmacokinetic properties of 4-amino-3-(5-chlorofuran-2-yl)butanoic acid are another critical aspect being studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary studies suggest that modifications to its structure can significantly influence these properties, paving the way for tailored drug design.

In conclusion,4-amino-3-(5-chlorofuran-2-ybutoic acid (CAS No. 2104893118) represents a fascinating molecule with diverse applications across multiple fields. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its pharmacological potential, synthetic pathways, and biological interactions. As our understanding of this compound grows, 4-amino - 35chloro furan - 22 yl butanoic acid holds promise as a key intermediate in advancing both medicinal chemistry and biotechnology.